2-Cyano-5-(4-ethylphenyl)phenol, 95%
Overview
Description
2-Cyano-5-(4-ethylphenyl)phenol, 95% (2-C5EPP95) is an organic compound with a wide range of applications in the scientific research field. It is a colorless, crystalline solid that is insoluble in water, but soluble in many organic solvents. It is a versatile compound that is used in a variety of different scientific research applications, including synthesis, biochemistry, and pharmacology.
Scientific Research Applications
2-Cyano-5-(4-ethylphenyl)phenol, 95% has a wide range of applications in the scientific research field. It is used in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other organic compounds. It is also used in biochemistry and pharmacology to study the mechanism of action of various compounds.
Mechanism of Action
2-Cyano-5-(4-ethylphenyl)phenol, 95% has been found to act as an inhibitor of certain enzymes, including cytochrome P450 enzymes and monoamine oxidase. It also inhibits the activity of certain neurotransmitters, such as dopamine and serotonin. In addition, it has been found to interact with certain receptors, such as the opioid receptor.
Biochemical and Physiological Effects
2-Cyano-5-(4-ethylphenyl)phenol, 95% has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, as well as interact with certain receptors. It has also been found to have an effect on the metabolism of certain drugs, as well as on the release of certain hormones.
Advantages and Limitations for Lab Experiments
2-Cyano-5-(4-ethylphenyl)phenol, 95% is a versatile compound that has a wide range of applications in the scientific research field. It is easy to synthesize and has a high yield, making it an ideal compound for use in lab experiments. However, it is important to note that it is not soluble in water, which can be a limitation in certain experiments.
Future Directions
2-Cyano-5-(4-ethylphenyl)phenol, 95% has a wide range of applications in the scientific research field, and there are many potential future directions for research. These include further investigation into its mechanism of action, its effects on the metabolism of certain drugs, and its potential therapeutic uses. Additionally, further research into its biochemical and physiological effects could lead to the development of new compounds with therapeutic applications. Finally, further research into its synthesis method could lead to the development of new compounds with improved yields.
Synthesis Methods
2-Cyano-5-(4-ethylphenyl)phenol, 95% is synthesized from the reaction of 4-ethylphenol and cyanogen bromide. The reaction is conducted in an aqueous solution of sodium hydroxide, and the product is purified by recrystallization. The yield of the reaction is typically 95%, which is why it is known as 2-Cyano-5-(4-ethylphenyl)phenol, 95%.
properties
IUPAC Name |
4-(4-ethylphenyl)-2-hydroxybenzonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO/c1-2-11-3-5-12(6-4-11)13-7-8-14(10-16)15(17)9-13/h3-9,17H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CBNBTMLXIPZTQM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2=CC(=C(C=C2)C#N)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30684655 |
Source
|
| Record name | 4'-Ethyl-3-hydroxy[1,1'-biphenyl]-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30684655 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Cyano-5-(4-ethylphenyl)phenol | |
CAS RN |
1261974-18-8 |
Source
|
| Record name | 4'-Ethyl-3-hydroxy[1,1'-biphenyl]-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30684655 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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